[2-(Trifluoromethyl)cyclohexyl]methanamine

• CAS: 1375473-80-5
• Molecular Formula: C8H14F3N
• Molecular Weight: 181.2 g/mol
• SMILES: C1CCC(C(C1)CN)C(F)(F)F
• InChI: InChI=1S/C8H14F3N/c9-8(10,11)7-4-2-1-3-6(7)5-12/h6-7H,1-5,12H2
• InChIKey: CZGOAYQUWPMQDF-UHFFFAOYSA-N

[2-(Trifluoromethyl)cyclohexyl]methanamine is a fluorinated aliphatic amine building block with the molecular formula C8H14F3N and a molecular weight of 181.20 g/mol. The compound features a trifluoromethyl (-CF3) substituent at the 2-position of the cyclohexyl ring and a primary amine-bearing methanamine side chain.

[2-(Trifluoromethyl)cyclohexyl]methanamine (CAS 1375473-80-5): Basic Properties and Compound Class

[2-(Trifluoromethyl)cyclohexyl]methanamine is a fluorinated aliphatic amine building block with the molecular formula C8H14F3N and a molecular weight of 181.20 g/mol . The compound features a trifluoromethyl (-CF3) substituent at the 2-position of the cyclohexyl ring and a primary amine-bearing methanamine side chain. The -CF3 group imparts enhanced lipophilicity (predicted LogP ~2.1) and metabolic stability relative to non-fluorinated cyclohexylmethanamine analogs . Predicted physicochemical properties include a boiling point of 173.9±35.0 °C, density of 1.103±0.06 g/cm³, and a pKa of 10.27±0.29 . The compound is offered by multiple research chemical suppliers at purities of ≥95-97% for use as a synthetic intermediate .

Verify 2-position trifluoromethyl substitution on cyclohexyl ring

Synthetic intermediate grade for research use

Predicted enhanced lipophilicity context compared to non-fluorinated analogs

Why In-Class Trifluoromethyl Cyclohexyl Methanamine Isomers and Analogs Cannot Be Freely Interchanged with [2-(Trifluoromethyl)cyclohexyl]methanamine

Trifluoromethyl cyclohexyl methanamines exist as multiple regioisomers (2-, 3-, and 4-position -CF3 substitution) and stereoisomers (cis/trans configurations), each bearing identical molecular formula (C8H14F3N) and molecular weight (181.20 g/mol) but distinct spatial and electronic properties [1]. In medicinal chemistry and materials science contexts, the position of the trifluoromethyl substituent on the cyclohexane ring dictates molecular conformation, dipole moment, steric accessibility of the primary amine, and ultimately target binding geometry . The 2-substituted isomer positions the -CF3 group adjacent to the methanamine side chain, creating a sterically constrained environment that differs fundamentally from the 4-substituted analog (CAS 361393-85-3, LogP ~1.43) where the -CF3 group resides opposite the amine-bearing carbon [2]. Procurement of the incorrect regioisomer cannot be remediated by simple physical mixing or dilution; the substitution pattern is fixed at the synthetic stage, and downstream synthetic pathways or biological assays will yield divergent, non-interchangeable results . Users must verify that the ordered material matches the intended 2-substituted regioisomer (CAS 1375473-80-5) rather than the more widely available 4-substituted analog.

Target Compound 2-(Trifluoromethyl)cyclohexyl methanamine (CAS 1375473-80-5) 2-position CF3 adjacent to amine

Common Substitute 4-position analog (CAS 361393-85-3) CF3 remote from amine side chain

Regioisomeric substitution pattern may alter amine reactivity and binding geometry; may not transfer directly

Predicted lipophilicity differs; partitioning behavior may shift

Mismatched InChIKey identity indicates distinct chemical entity; verify CAS before procurement

• [1] ChemSrc. [[4-(Trifluoromethyl)cyclohexyl]methyl]amine CAS 361393-85-3. https://m.chemsrc.com/mip/cas/361393-85-3_796905.html (accessed 2026). View Source
• [2] ChemSrc. [[4-(Trifluoromethyl)cyclohexyl]methyl]amine CAS 361393-85-3. https://m.chemsrc.com/mip/cas/361393-85-3_796905.html (accessed 2026). View Source

Quantitative Evidence for [2-(Trifluoromethyl)cyclohexyl]methanamine (CAS 1375473-80-5): Differentiation from Regioisomeric Analogs

Regioisomeric Identity: 2-Position Substitution Distinguishes CAS 1375473-80-5 from the 4-Position Analog CAS 361393-85-3

The defining differentiation of [2-(trifluoromethyl)cyclohexyl]methanamine (CAS 1375473-80-5) is its 2-position trifluoromethyl substitution pattern on the cyclohexyl ring, as contrasted with the 4-position analog (CAS 361393-85-3) which bears the -CF3 group at the opposing end of the cyclohexane ring relative to the methanamine side chain [1]. The two compounds share identical molecular formula (C8H14F3N) and molecular weight (181.20 g/mol) but are distinct chemical entities with different InChIKeys: CZGOAYQUWPMQDF-UHFFFAOYSA-N for the 2-isomer versus XAKIXQQQAQHCMN-UHFFFAOYSA-N for the 4-isomer .

Regioisomer Identity

Head-to-head

2-Position CF3 vs 4-Position CF3 Distinct InChIKeys

Fixed substitution pattern; distinct chemical entity

Data to verify via CAS and InChIKey

Evidence Dimension	Substitution position and InChIKey
Target Compound Data	2-position -CF3; InChIKey: CZGOAYQUWPMQDF-UHFFFAOYSA-N
Comparator Or Baseline	4-position -CF3; InChIKey: XAKIXQQQAQHCMN-UHFFFAOYSA-N (CAS 361393-85-3)
Quantified Difference	Distinct regioisomer; identical MW (181.20), different spatial arrangement
Conditions	Structural analysis via canonical identifiers

Why This Matters

In structure-activity relationship (SAR) studies, the position of the trifluoromethyl group alters steric hindrance around the primary amine, dipole orientation, and molecular recognition properties, directly affecting synthetic outcomes and biological target engagement.

• [1] ChemSrc. [[4-(Trifluoromethyl)cyclohexyl]methyl]amine CAS 361393-85-3. https://m.chemsrc.com/mip/cas/361393-85-3_796905.html (accessed 2026). View Source

Lipophilicity (LogP) Differentiation: 2-Position CF3 Placement Modulates Predicted Partition Coefficient

The 2-position trifluoromethyl substitution yields a higher predicted LogP (XLogP3 = 2.1) compared to the 4-position analog (LogP = 1.43) [1]. This difference arises from the proximity of the -CF3 group to the methanamine side chain in the 2-isomer, which creates a more hydrophobic local environment and reduces amine-associated polarity effects on overall partitioning behavior. The increased lipophilicity of the 2-isomer correlates with enhanced membrane permeability potential in biological systems .

Lipophilicity Context

Cross-study comparable

XLogP3 2.1 vs LogP 1.43 Δ +0.67

Predicted lipophilicity context; may support passive permeability interpretation

Predicted values; experimental confirmation recommended

Evidence Dimension	Lipophilicity (XLogP3 / LogP)
Target Compound Data	XLogP3 = 2.1 (predicted)
Comparator Or Baseline	4-position analog (CAS 361393-85-3); LogP = 1.43 (predicted)
Quantified Difference	Δ LogP = +0.67 (2-isomer more lipophilic)
Conditions	Predicted values from computational models (Alfa Chemistry and ChemSrc datasheets)

Why This Matters

Lipophilicity directly impacts membrane permeability, oral bioavailability, and blood-brain barrier penetration; the 2-isomer may be preferred for CNS-targeted programs or applications requiring higher passive diffusion rates.

• [1] ChemSrc. [[4-(Trifluoromethyl)cyclohexyl]methyl]amine CAS 361393-85-3. https://m.chemsrc.com/mip/cas/361393-85-3_796905.html (accessed 2026). View Source

Steric and Conformational Implications of 2-Position CF3 Substitution: Impact on Amine Reactivity and Binding

The 2-position trifluoromethyl group places the bulky, electron-withdrawing -CF3 moiety adjacent to the primary amine-bearing carbon, creating a sterically constrained environment that modulates amine nucleophilicity, hydrogen-bonding geometry, and accessibility to binding pockets . In contrast, the 4-position analog positions the -CF3 group at the distal end of the cyclohexane ring, remote from the methanamine side chain, resulting in minimal steric interference with amine-centered reactions and target interactions [1]. This spatial arrangement confers unique conformational preferences on the 2-isomer that cannot be replicated by the 4-isomer or other regioisomers .

Steric Environment

Class-level

Adjacent CF3-amine vs remote 1,4-arrangement

Steric hindrance may modulate amine reactivity and binding geometry

Class-level inference; experimental validation needed

Evidence Dimension	Steric environment around primary amine
Target Compound Data	Adjacent CF3-amine spatial relationship (1,2-disubstitution pattern)
Comparator Or Baseline	4-position analog: remote CF3-amine spatial relationship (1,4-disubstitution pattern)
Quantified Difference	Qualitative difference in steric hindrance and conformational flexibility
Conditions	Molecular geometry inferred from substitution pattern

Why This Matters

Steric accessibility of the primary amine governs nucleophilic reactivity in coupling reactions and influences binding pose in target protein pockets; the 2-isomer offers a distinct steric profile for SAR exploration.

• [1] ChemSrc. [[4-(Trifluoromethyl)cyclohexyl]methyl]amine CAS 361393-85-3. https://m.chemsrc.com/mip/cas/361393-85-3_796905.html (accessed 2026). View Source

Recommended Research and Industrial Application Scenarios for [2-(Trifluoromethyl)cyclohexyl]methanamine (CAS 1375473-80-5)

Medicinal Chemistry: Building Block for CNS-Targeted Lead Optimization Programs Requiring Enhanced Lipophilicity

The 2-isomer (XLogP3 = 2.1) offers a predicted lipophilicity advantage of Δ LogP +0.67 over the 4-position analog (LogP 1.43) [1], making it a preferred scaffold for CNS-penetrant lead series where passive blood-brain barrier diffusion is desired. The adjacent CF3-amine spatial arrangement provides a constrained pharmacophore geometry for exploration of unique binding poses.

Structure-Activity Relationship (SAR) Studies: Probing Steric and Electronic Effects of Proximal CF3 Substitution

Researchers exploring how a bulky, electron-withdrawing trifluoromethyl group adjacent to a primary amine influences target binding, hydrogen-bonding geometry, or synthetic reactivity should select the 2-isomer (CAS 1375473-80-5). This regioisomer creates a sterically hindered amine environment fundamentally distinct from the remote 4-isomer .

Synthetic Methodology: Sterically Demanding Amine Substrate for Coupling Reactions

The proximal CF3 group in the 2-isomer imposes steric constraints on the primary amine nucleophile. This makes the compound valuable for evaluating catalyst scope, optimizing reaction conditions for sterically hindered amines, or synthesizing conformationally restricted amide and sulfonamide libraries .

Chiral Building Block Preparation: Resolution or Asymmetric Synthesis of Stereodefined Intermediates

[2-(Trifluoromethyl)cyclohexyl]methanamine contains two stereocenters (C1 bearing the methanamine group and C2 bearing the -CF3 group). For programs requiring enantiomerically pure or diastereomerically defined amines, this compound serves as a starting point for resolution, chiral chromatography, or asymmetric synthesis development .

Application

Selection Property

Validation Focus

CNS-targeted lead optimization studies

2-Position CF3 substitution

Passive permeability and BBB penetration context

SAR probing of proximal CF3 effects

Adjacent CF3-amine steric constraint

Binding geometry and amine reactivity interpretation

Sterically demanding coupling reactions

Hindered primary amine nucleophile

Catalyst scope and reaction condition optimization

Chiral amine building block preparation

Two stereocenters (C1, C2)

Resolution or asymmetric synthesis feasibility

• [1] ChemSrc. [[4-(Trifluoromethyl)cyclohexyl]methyl]amine CAS 361393-85-3. https://m.chemsrc.com/mip/cas/361393-85-3_796905.html (accessed 2026). View Source